![molecular formula C26H18FN3O5S2 B2795854 1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone CAS No. 932529-27-6](/img/structure/B2795854.png)
1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone is a useful research compound. Its molecular formula is C26H18FN3O5S2 and its molecular weight is 535.56. The purity is usually 95%.
BenchChem offers high-quality 1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chalcones, or 1,3-diaryl-2-propen-1-ones, belong to the flavonoid family and exhibit diverse pharmacological activities. Quinoline derivatives, on the other hand, possess a wide range of biological properties. The compound combines both chemical nuclei, making it an interesting candidate for further bioactivity studies .
Synthesis and Structure
The compound is synthesized through a two-step reaction. First, N-(4-acetylphenyl)quinoline-3-carboxamide is formed by reacting quinoline-3-carboxylic acid with thionyl chloride (SOCl₂) and 4-aminoacetophenone. Next, a Claisen–Schmidt reaction occurs between this intermediate and piperonal, yielding the target compound. Its structure is confirmed using FTIR, HRMS, and 1H/13C-NMR spectroscopy .
Potential Applications
Let’s explore six unique applications:
a. Anticancer Activity: Chalcones have demonstrated anticancer properties. Investigating whether this compound exhibits similar effects could be valuable for cancer research.
b. Anti-Infective Properties: Chalcones are known for their anti-infective activity. Researchers could explore whether this compound shows promise against bacterial, viral, or fungal infections.
c. Antidiabetic Potential: Given the compound’s structural features, it might be worth investigating its effects on glucose metabolism and insulin sensitivity.
d. Antioxidant Properties: Chalcones often possess antioxidant activity. Researchers could evaluate its potential as a free radical scavenger.
e. Histone Deacetylase (HDAC) Inhibition: Previous work has used an intermediate of this compound for constructing trithiocarbonates as HDAC inhibitors . Further exploration in this area could be fruitful.
f. Antimalarial and Antitumor Effects: Quinoline derivatives have shown antimalarial and antitumor properties. Investigating whether this compound shares these effects would be intriguing.
Conclusion
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-2-[6-[(3-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18FN3O5S2/c27-18-5-3-4-16(10-18)13-30-20-7-2-1-6-19(20)25-24(37(30,32)33)12-28-26(29-25)36-14-21(31)17-8-9-22-23(11-17)35-15-34-22/h1-12H,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPIWXLBMFXQNLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CSC3=NC=C4C(=N3)C5=CC=CC=C5N(S4(=O)=O)CC6=CC(=CC=C6)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18FN3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-benzodioxol-5-yl)-2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.